Cas no 5461-35-8 (N-[(4-chlorophenyl)methyl]-2,4,4-trimethylpentan-2-amine)

• Product Name: N-[(4-chlorophenyl)methyl]-2,4,4-trimethylpentan-2-amine
• CAS No: 5461-35-8
• MF: C₁₅H₂₄ClN
• MW: 253.81076335907
• CID: 1590289
• PubChem ID: 221345
• Update Time: 2025-04-21

N-[(4-chlorophenyl)methyl]-2,4,4-trimethylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[(4-chlorophenyl)methyl]-2,4,4-trimethylpentan-2-amine
• AR-1J9055
• n-(4-chlorobenzyl)-2,4,4-trimethylpentan-2-amine
• AC1L5A4I
• (4-chloro-benzyl)-(1,1,3,3-tetramethyl-butyl)-amine
• AC1Q3NVR
• (4-Chlor-benzyl)-(1,1,3,3-tetramethyl-butyl)-amin
• NSC5826
• AKOS002619429
• AR-1J9055; n-(4-chlorobenzyl)-2,4,4-trimethylpentan-2-amine; AC1L5A4I; (4-chloro-benzyl)-(1,1,3,3-tetramethyl-butyl)-amine; AC1Q3NVR; (4-Chlor-benzyl)-(1,1,3,3-tetramethyl-butyl)-amin; NSC5826; AKOS002619429;
• 5461-35-8
• DTXSID00278040
• NSC-5826

• Inchi： 1S/C15H24ClN/c1-14(2,3)11-15(4,5)17-10-12-6-8-13(16)9-7-12/h6-9,17H,10-11H2,1-5H3
• InChI Key： LGIITDSYZJRSSX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 253.15992
• Monoisotopic Mass: 253.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.981
• Boiling Point: 313.2°C at 760 mmHg
• Flash Point: 143.2°C
• Refractive Index: 1.504
• PSA: 12.03
• LogP: 5.03530